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Compound of Interest

Compound Name: Thiamethoxam-d3

Cat. No.: B8078333 Get Quote

An In-depth Technical Guide to the Core Chemical Properties and Structure of Thiamethoxam-
d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiamethoxam-d3 is the deuterium-labeled form of Thiamethoxam, a second-generation

neonicotinoid insecticide.[1][2] As a broad-spectrum, systemic insecticide, Thiamethoxam is

rapidly absorbed by plants and distributed throughout their tissues, acting as a deterrent to

insect feeding through both contact and stomach action.[3][4][5] The deuterated analogue,

Thiamethoxam-d3, serves as an essential internal standard for the accurate quantification of

Thiamethoxam in various matrices, such as bee pollen, environmental samples, and

agricultural products, using mass spectrometry-based methods. Its use is critical in residue

analysis, environmental monitoring, and pharmacokinetic studies, where precise measurement

is paramount. Deuterium labeling provides a distinct mass shift without significantly altering the

chemical properties, making it an ideal tracer for analytical applications.

Chemical and Physical Properties
The fundamental chemical and physical properties of Thiamethoxam-d3 are summarized

below. These properties are crucial for developing analytical methods, understanding its

environmental fate, and ensuring proper handling and storage.
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Property Value Reference(s)

CAS Number 1294048-82-0

Molecular Formula C₈H₇D₃ClN₅O₃S

Molecular Weight 294.73 g/mol

Synonyms

3-(2-Chloro-5-

thiazolylmethyl)tetrahydro-5-

methyl-d3-N-nitro-4H-1,3,5-

oxadiazin-4-imine; (NZ)-N-[3-

[(2-chloro-1,3-thiazol-5-

yl)methyl]-5-

(trideuteriomethyl)-1,3,5-

oxadiazinan-4-

ylidene]nitramide

Appearance
White to off-white powder;

Solid

Purity
≥98% (HPLC); ≥99%

deuterated forms (d₁-d₃)

Solubility
DMSO, Chloroform (Slightly),

Methanol (Slightly)

Density 1.7 ± 0.1 g/cm³

Boiling Point 485.8 ± 55.0 °C at 760 mmHg

Flash Point 247.6 ± 31.5 °C

LogP -1.16

Storage Conditions
-20°C, protect from light and

moisture

Stability
Stable for at least 2 years

when stored at -20°C

Chemical Structure
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Thiamethoxam-d3 possesses a heterocyclic structure featuring a thiazole ring and an

oxadiazinane ring. The deuterium labeling is specifically on the methyl group attached to the

oxadiazinane ring.

IUPAC Name: (NZ)-N-[3-[(2-chloro-1,3-thiazol-5-yl)methyl]-5-(trideuteriomethyl)-1,3,5-

oxadiazinan-4-ylidene]nitramide

SMILES: [2H]C([2H])([2H])N\1COCN(/C1=N--INVALID-LINK--[O-])CC2=CN=C(S2)Cl

InChI Key: NWWZPOKUUAIXIW-FVFGAQAMSA-N

Chemical Structure of Thiamethoxam-d3
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Conceptual Synthesis Workflow for Thiamethoxam-d3

Step 1: Guanidination

Step 2: Mannich Cyclization

Step 3: N-Alkylation

S-Methyl-N-nitro-isothiourea

N-(methyl-d3)-
Nitroguanidine

Methylamine-d3
(CD₃NH₂)

Formaldehyde

3-(methyl-d3)-4-nitroimino
-1,3,5-oxadiazinane

Formic Acid

2-chloro-5-
chloromethylthiazole

Thiamethoxam-d3

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Thiamethoxam-d3 chemical properties and structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8078333#thiamethoxam-d3-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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